Cas no 65523-71-9 (2,4,6-trimethyl-N-(4-pyridinyl)benzenesulfonamide)

2,4,6-trimethyl-N-(4-pyridinyl)benzenesulfonamide structure
65523-71-9 structure
Product name:2,4,6-trimethyl-N-(4-pyridinyl)benzenesulfonamide
CAS No:65523-71-9
MF:C14H16N2O2S
MW:276.354
CID:3114184
PubChem ID:798908

2,4,6-trimethyl-N-(4-pyridinyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-trimethyl-N-(4-pyridinyl)benzenesulfonamide
    • STK064805
    • 2,4,6-trimethyl-N-pyridin-4-ylbenzenesulfonamide
    • 65523-71-9
    • Oprea1_438508
    • AG-690/11635518
    • AKOS002285453
    • 2,4,6-trimethyl-N-(pyridin-4-yl)benzene-1-sulfonamide
    • Oprea1_479466
    • 2,4,6-trimethyl-N-(pyridin-4-yl)benzenesulfonamide
    • Inchi: InChI=1S/C14H16N2O2S/c1-10-8-11(2)14(12(3)9-10)19(17,18)16-13-4-6-15-7-5-13/h4-9H,1-3H3,(H,15,16)
    • InChI Key: RLPWOYLYHZYWAW-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 276.09324893Da
  • Monoisotopic Mass: 276.09324893Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 67.4Ų

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